Datiscoside

• CAS RN: 36067-56-8
• Molecular Formula: C38H54O12
• Molecular Weight: 702.8 g/mol
• IUPAC Name: [2-[[(2S,8S,9R,10R,13R,14S,16R,17R)-17-[(E,2R)-2,6-dihydroxy-6-methyl-3-oxohept-4-en-2-yl]-2-hydroxy-4,4,9,13,14-pentamethyl-3,11-dioxo-2,7,8,10,12,15,16,17-octahydro-1H-cyclopenta[a]phenanthren-16-yl]oxy]-5-hydroxy-6-methyl-4-oxooxan-3-yl] acetate
• InChI: InChI=1S/C38H54O12/c1-18-27(43)28(44)29(49-19(2)39)32(48-18)50-23-16-35(7)24-12-11-20-21(15-22(40)31(45)34(20,5)6)37(24,9)26(42)17-36(35,8)30(23)38(10,47)25(41)13-14-33(3,4)46/h11,13-14,18,21-24,27,29-30,32,40,43,46-47H,12,15-17H2,1-10H3/b14-13+/t18?,21-,22+,23-,24+,27?,29?,30+,32?,35+,36-,37+,38+/m1/s1
• InChI Key: RRPAPBCRZGEXTR-UHFFFAOYSA-N
• SMILES: CC1C(C(=O)C(C(O1)OC2CC3(C4CC=C5C(C4(C(=O)CC3(C2C(C)(C(=O)C=CC(C)(C)O)O)C)C)CC(C(=O)C5(C)C)O)C)OC(=O)C)O
• synonyms: datiscoside

Description

[2-[[17-(2,6-dihydroxy-6-methyl-3-oxohept-4-en-2-yl)-2-hydroxy-4,4,9,13,14-pentamethyl-3,11-dioxo-2,7,8,10,12,15,16,17-octahydro-1H-cyclopenta[a]phenanthren-16-yl]oxy]-5-hydroxy-6-methyl-4-oxooxan-3-yl] acetate is a natural product found in Datisca glomerata with data available.

Scientific Research Applications

Molecular Structure and Stereochemistry

• The molecular structure and absolute configuration of datiscoside have been determined through X-ray analysis, revealing important details about its stereochemistry. This includes the conformation of its steroidal nucleus and sugar residue, essential for understanding its biological interactions (Restivo, Bryan, & Kupchan, 1973).

Cytotoxic Principles

• This compound has been identified as a key compound in the systematic fractionation of Datisca glomerata, focusing on cellular toxicity. This research highlights its role in identifying cytotoxic principles, contributing to our understanding of plant-derived cytotoxic agents (Sasamori et al., 1983).

Antiplasmodial Activity

• Research has demonstrated the moderate antiplasmodial activity of this compound against Plasmodium falciparum, a malaria-causing parasite. This suggests potential applications in developing antimalarial treatments, although its efficacy in humans remains to be further explored (Graziose et al., 2013).

Flavonoid Glycosides

• This compound is part of a broader class of compounds, including flavonoid glycosides like datiscanin, which have been isolated from various plants. The structure and properties of these glycosides are crucial in understanding their biological activities and potential therapeutic applications (Zapesochnaya, Tyukavkina, & Shervashidze, 1982).